Cas no 862973-89-5 (2-(4-methoxy-1,3-benzothiazol-2-yl)amino-5,5-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one)

• Product Name: 2-(4-methoxy-1,3-benzothiazol-2-yl)amino-5,5-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one
• CAS No: 862973-89-5
• MF: C₁₇H₁₇N₃O₂S₂
• MW: 359.465780973434
• CID: 5976792
• PubChem ID: 7105768
• Update Time: 2025-06-30

2-(4-methoxy-1,3-benzothiazol-2-yl)amino-5,5-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-1,3-benzothiazol-2-yl)amino-5,5-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one
• 2-((4-methoxybenzo[d]thiazol-2-yl)amino)-5,5-dimethyl-5,6-dihydrobenzo[d]thiazol-7(4H)-one
• 7(4H)-Benzothiazolone, 5,6-dihydro-2-[(4-methoxy-2-benzothiazolyl)amino]-5,5-dimethyl-
• F0646-1064
• SR-01000096629-1
• SR-01000096629
• AKOS024590964
• 862973-89-5
• 2-[(4-methoxy-1,3-benzothiazol-2-yl)amino]-5,5-dimethyl-4,6-dihydro-1,3-benzothiazol-7-one
• AB00670784-01
• 2-[(4-methoxy-1,3-benzothiazol-2-yl)amino]-5,5-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one

• Inchi： 1S/C17H17N3O2S2/c1-17(2)7-9-14(10(21)8-17)24-15(18-9)20-16-19-13-11(22-3)5-4-6-12(13)23-16/h4-6H,7-8H2,1-3H3,(H,18,19,20)
• InChI Key： XUWTXKKAIAWDQA-UHFFFAOYSA-N
• SMILES： S1C2C(=O)CC(C)(C)CC=2N=C1NC1=NC2=C(OC)C=CC=C2S1

Computed Properties

• Exact Mass: 359.07621914g/mol
• Monoisotopic Mass: 359.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 541.1±42.0 °C(Predicted)
• pka: 1.60±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(4-methoxy-1,3-benzothiazol-2-yl)amino-5,5-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one

Research Briefing on 2-(4-methoxy-1,3-benzothiazol-2-yl)amino-5,5-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one (CAS: 862973-89-5)

The compound 2-(4-methoxy-1,3-benzothiazol-2-yl)amino-5,5-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one (CAS: 862973-89-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. The presence of both benzothiazole and tetrahydrobenzothiazole moieties in its structure suggests a high degree of versatility, making it a valuable scaffold for the development of new therapeutic agents. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic methods, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 2-(4-methoxy-1,3-benzothiazol-2-yl)amino-5,5-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one exhibits promising biological activity, particularly in the context of anti-inflammatory and anticancer applications. Mechanistic studies suggest that the compound may modulate key signaling pathways, such as NF-κB and MAPK, which are implicated in inflammatory responses and tumor progression. These findings underscore its potential as a lead compound for further drug development.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of this compound with various biological targets. Docking simulations and molecular dynamics analyses have revealed that the compound's unique structural features enable it to bind selectively to specific protein domains, thereby enhancing its therapeutic efficacy and reducing off-target effects.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Researchers are currently exploring formulation strategies, including nanoparticle-based delivery systems, to improve the compound's pharmacokinetic properties.

In conclusion, 2-(4-methoxy-1,3-benzothiazol-2-yl)amino-5,5-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one represents a promising candidate for drug discovery, with potential applications in treating inflammatory diseases and cancer. Continued research efforts are essential to fully elucidate its mechanism of action and optimize its therapeutic potential.